Cas no 69635-27-4 (3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)-)

• Product Name: 3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)-
• CAS No: 69635-27-4
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 391558
• PubChem ID: 11378616
• Update Time: 2025-04-19

3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedione, 1,2-dihydro-1-(1-methylethyl)-
• 2-propan-2-yl-1H-pyridazine-3,6-dione
• 6-hydroxy-2-isopropyl-3(2H)-pyridazinone
• 1-Isopropyl-1,2-dihydropyridazine-3,6-dione
• SCHEMBL6134011
• PWVCUSHRRDLFIH-UHFFFAOYSA-N
• SCHEMBL21092752
• 69635-27-4
• CS-0371056
• 1-isopropyl-1,6-dihydro-3-hydroxy-6-oxo-pyridazine
• DTXSID40463998

• Inchi： 1S/C7H10N2O2/c1-5(2)9-7(11)4-3-6(10)8-9/h3-5H,1-2H3,(H,8,10)
• InChI Key： PWVCUSHRRDLFIH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(NN1C(C)C)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41